ethyl 6-bromo-2-phenyl-5-(propionyloxy)-1-benzofuran-3-carboxylate

• IUPAC Name: ethyl 6-bromo-2-phenyl-5-propanoyloxy-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C20H17BrO5/c1-3-17(22)25-16-10-13-15(11-14(16)21)26-19(12-8-6-5-7-9-12)18(13)20(23)24-4-2/h5-11H,3-4H2,1-2H3
• InChI Key: ZUSYXZGSBRXUTI-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=C(C=C2C(=C1)C(=C(O2)C3=CC=CC=C3)C(=O)OCC)Br
• Molecular Formula: C20H17BrO5
• Molecular Weight: 417.2 g/mol

Description

Ethyl 6-bromo-2-phenyl-5-(propionyloxy)-1-benzofuran-3-carboxylate, also known as Bromfenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain and inflammation. It is a potent inhibitor of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause inflammation and pain.

Mechanism of Action

Ethyl 6-bromo-2-phenyl-5-(propionyloxy)-1-benzofuran-3-carboxylate works by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins that cause inflammation and pain. By blocking the production of these prostaglandins, this compound reduces inflammation and pain.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects. It can reduce the production of inflammatory cytokines, such as interleukin-1 and tumor necrosis factor-alpha. It can also reduce the production of reactive oxygen species, which are involved in the inflammatory process. Additionally, this compound has been shown to have antioxidant properties, which can help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

Ethyl 6-bromo-2-phenyl-5-(propionyloxy)-1-benzofuran-3-carboxylate has a number of advantages for use in lab experiments. It is readily available and relatively inexpensive. It is also highly selective for COX enzymes, which makes it a useful tool for studying the role of COX enzymes in inflammation and pain. However, this compound has some limitations for use in lab experiments. It can be toxic to cells at high concentrations, which can limit its use in certain experiments. Additionally, it can have off-target effects on other enzymes, which can complicate data interpretation.

Future Directions

There are a number of future directions for research on ethyl 6-bromo-2-phenyl-5-(propionyloxy)-1-benzofuran-3-carboxylate. One area of interest is its potential use in the treatment of cancer. Studies have shown that this compound can inhibit the growth of cancer cells, and further research is needed to determine its efficacy in treating different types of cancer. Another area of interest is its potential use in combination with other drugs, such as chemotherapy agents, to enhance their effectiveness. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, and how these effects can be harnessed for therapeutic purposes.

Synthesis Methods

Ethyl 6-bromo-2-phenyl-5-(propionyloxy)-1-benzofuran-3-carboxylate can be synthesized by the esterification of 6-bromo-2-phenyl-1-benzofuran-3-carboxylic acid with ethyl alcohol in the presence of a catalyst. The resulting ethyl ester is then reacted with propionic anhydride to form the propionyl ester.

Scientific Research Applications

Ethyl 6-bromo-2-phenyl-5-(propionyloxy)-1-benzofuran-3-carboxylate has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in the treatment of various inflammatory conditions, including rheumatoid arthritis, osteoarthritis, and postoperative pain. It is also being investigated for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells.